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Compound of Interest

Compound Name: hept-2-en-4-ol

Cat. No.: B11727709

Essential Safety and Handling Guide for Hept-2-en-
4-ol

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with hept-2-en-4-ol. The following
procedures are designed to ensure safe laboratory operations and minimize risks associated
with this chemical.

Chemical Safety and Hazard Information

Hept-2-en-4-ol (CAS: 4798-59-8) is a flammable liquid and vapor that poses several health
risks.[1][2][3] It is harmful if swallowed and can cause skin, eye, and respiratory irritation.[1][2]
[3] Understanding its properties is the first step toward safe handling.

GHS Hazard Classification:

Flammable Liquids: Category 3[1][3]

Acute Toxicity, Oral: Category 4[1]

Skin Irritation: Category 2[3]

Serious Eye Irritation: Category 2A/2[3][4]

Specific Target Organ Toxicity (Single Exposure), Respiratory Irritation: Category 3[3]
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Hazard Statements:

H226/H227: Flammable liquid and vapor / Combustible liquid.[1]

H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[3]

H319: Causes serious eye irritation.[3]

H335: May cause respiratory irritation.[3]

Chemical and Physical Properties

The following table summarizes key quantitative data for hept-2-en-4-ol and related

compounds.
Property Value Source Compound
Molecular Formula C7H140 Hept-2-en-4-ol
Molecular Weight 114.19 g/mol Hept-2-en-4-ol

Colorless clear liquid
Appearance ) (E)-4-hepten-2-ol
(estimated)

- ) 159-160 °C @ 760 mmHg
Boiling Point ) (E)-4-hepten-2-ol
(estimated)

] 59.4 °C (139 °F) (Tag Closed
Flash Point ) (E)-4-hepten-2-ol
Cup, estimated)

- 6343 mg/L @ 25 °C
Water Solubility (estimated) (E)-4-hepten-2-ol
estimate

Operational Plan: Handling and Disposal

Adherence to a strict operational plan is critical for safety. This section provides step-by-step
guidance for handling and disposing of hept-2-en-4-ol.
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Engineering Controls and Preparation

» Ventilation: Always handle hept-2-en-4-ol in a well-ventilated area.[5] A certified chemical
fume hood is required.

« Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and hot
surfaces.[5][6] Use only non-sparking tools and explosion-proof electrical equipment.[3][5][6]

 Static Discharge: Ground and bond all containers and receiving equipment to prevent static
discharge.[3][5][6]

o Safety Equipment: Confirm that an eyewash station and safety shower are readily accessible
and in good working order.

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling hept-2-en-4-ol.:

PPE Type Specification

Eye and Face Protection Chemical safety goggles and a face shield.[2]

) Chemically resistant, impervious gloves (e.qg.,
Hand Protection o
Nitrile, Neoprene).

_ A flame-retardant lab coat and protective
Body Protection _ _
clothing to prevent skin exposure.[2]

Use only in a chemical fume hood. If ventilation
) ) is inadequate or for spill response, a self-
Respiratory Protection ) ]
contained breathing apparatus (SCBA) may be

necessary.[2]

Step-by-Step Handling Protocol

o Don PPE: Before entering the work area, put on all required personal protective equipment.

o Prepare Work Area: Ensure the chemical fume hood is on and operating correctly. Clear the
workspace of all unnecessary items and potential ignition sources.
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o Chemical Transport: Transport the chemical in a secondary, sealed, and shatter-proof

container.

» Dispensing: Carefully open the container. Use grounded equipment to transfer the liquid,

minimizing splashing. Keep the container tightly closed when not in use.[5]

» Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[5] Decontaminate all equipment used.

Emergency and First Aid Procedures

Exposure Route

First Aid Action

Inhalation

Move the person to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention if symptoms persist.[2][5]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area with plenty of soap

and water for at least 15 minutes.[2][5]

Eye Contact

Immediately rinse eyes cautiously with plenty of
water for at least 15-20 minutes, holding eyelids
open. Remove contact lenses if present and

easy to do. Seek immediate medical attention.

[2](5]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water. Seek

immediate medical attention.[2]

Spill and Disposal Plan

o Spill Response:

o Evacuate non-essential personnel from the area.

o Remove all ignition sources.[3]
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o Wearing full PPE, contain the spill using an absorbent, non-combustible material (e.g.,
vermiculite, sand).

o Collect the absorbed material into a labeled, sealed container for hazardous waste
disposal.[3]

o Ventilate the area and wash the spill site after material pickup is complete.[2]

o Waste Disposal:

o Collect all hept-2-en-4-ol waste in a dedicated, properly labeled, and sealed hazardous
waste container.

o Do not dispose of this chemical down the drain or in general trash.[4] It is harmful to
aguatic life.

o Store the waste container in a cool, well-ventilated area away from ignition sources.

o Dispose of the chemical waste through a certified hazardous waste disposal service in
accordance with all local, state, and federal regulations.

Workflow Visualization

The following diagram illustrates the complete lifecycle for handling hept-2-en-4-ol, from initial
preparation to final disposal.
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Workflow for Safe Handling of Hept-2-en-4-ol
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Caption: Safe handling workflow for hept-2-en-4-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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